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Compound of Interest

N-Boc-hexahydro-1H-azepin-4-
Compound Name:
one

Cat. No.: B020566

Essential Safety and Handling Guide for N-Boc-
hexahydro-1H-azepin-4-one

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Boc-hexahydro-1H-azepin-4-one (CAS No. 188975-88-4) in a
laboratory setting. The information is tailored for researchers, scientists, and professionals in
drug development to ensure safe handling and maintain laboratory integrity.

Chemical Identifier and Properties:
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Property

Value

Chemical Name

N-Boc-hexahydro-1H-azepin-4-one

1-Boc-4-oxoazepane, tert-Butyl 4-oxoazepane-

Synonyms
ynony 1-carboxylate
CAS Number 188975-88-4
Molecular Formula C11H19NOs
Molecular Weight 213.27 g/mol
Colorless or yellowish liquid; White or Colorless
Appearance ) -
to Light yellow powder to lump to clear liquid
N Soluble in organic solvents such as chloroform,
Solubility

dichloromethane, ethanol, and ether.[1][2]

Hazard Identification and Personal Protective

Equipment (PPE)

N-Boc-hexahydro-1H-azepin-4-one is classified as a hazardous substance requiring careful

handling to mitigate risks.[3]

Hazard Summary:

Hazard Class

GHS Classification

Precautionary Statement
Codes

Acute Toxicity, Oral

Warning (H302: Harmful if

swallowed)[3]

P301 + P312

Skin Corrosion/Irritation

Warning (H315: Causes skin
irritation)[ 3]

P302 + P352

Serious Eye Damage/Irritation

Warning (H319: Causes

serious eye irritation)[3]

P305 + P351 + P338

Specific Target Organ Toxicity

Warning (H335: May cause

respiratory irritation)[3]

P261, P271
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Required Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial for the safe handling of this compound.[4][5] The

following equipment is mandatory:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[6]

Protects against splashes and
vapors that can cause serious

eye irritation.[7]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
gloves for integrity before each
use.[4][6]

Prevents skin contact which

can cause irritation.[8]

Respiratory Protection

Use a NIOSH-approved
respirator with a type ABEK
(EN 14387) filter. Ensure
proper fit and use in a well-
ventilated area or under a

chemical fume hood.[6][7]

Protects against inhalation of
harmful vapors which may
cause respiratory tract
irritation.[3][8]

Protective Clothing

A lab coat or chemical-

resistant apron.[5][7]

Provides a barrier against

accidental spills and splashes.

[5]

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

Procedural Guidance: Handling and Storage

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

laboratory environment.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed

and is readily accessible.[9] Verify that all required PPE is available and in good condition.
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o Work Area Setup: All handling of N-Boc-hexahydro-1H-azepin-4-one should be conducted

in a well-ventilated laboratory, preferably within a certified chemical fume hood.[6][10]

» Personal Protective Equipment: Don all required PPE, including eye and face protection,

gloves, respiratory protection, and a lab coat, before opening the container.

» Dispensing: Carefully open the container, avoiding inhalation of any vapors.[8] Use

appropriate tools (e.g., spatula, pipette) to dispense the required amount of the chemical.

o Post-Handling: Securely close the container immediately after use. Clean any contaminated

surfaces and equipment.

o Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[10]

Storage Plan:

Proper storage is critical to maintain the chemical's stability and prevent accidental release.

Storage Condition

Requirement

Store in a cool, dry place.[8] Recommended

Temperature storage temperature is 2-8°C under an inert gas.
[1]
Ventilation Store in a well-ventilated area.[6]

Incompatible Materials

Keep away from strong oxidizing agents and

strong acids.[6][8]

Container

Keep container tightly closed.[6]

General Practices

Do not store on benchtops.[11] Avoid storing

near heat sources or in direct sunlight.[11]

Disposal Plan

Proper disposal of N-Boc-hexahydro-1H-azepin-4-one and its containers is imperative to

prevent environmental contamination and ensure regulatory compliance.
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Step-by-Step Disposal Protocol:

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

» Spill Management: In case of a spill, absorb the material with an inert absorbent material
(e.g., vermiculite, sand).[6]

» Containerization: Place the absorbed material and any contaminated PPE into a suitable,
labeled, and closed container for disposal.[6]

e Labeling: Clearly label the waste container with the chemical name and associated hazards.

» Disposal: Dispose of the chemical waste and empty containers through an approved waste
disposal plant, following all local, state, and federal regulations.[6] Do not release into the
environment.[6]

Workflow for Safe Handling and Disposal of N-Boc-hexahydro-1H-azepin-4-one
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Caption: Workflow for the safe handling and disposal of N-Boc-hexahydro-1H-azepin-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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